Cas no 2228953-05-5 (3-(2-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(2-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228953-05-5
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 6386263
• PubChem ID: 165756272
• Update Time: 2025-05-25

3-(2-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228953-05-5
• EN300-1818939

• Inchi： 1S/C14H14O2/c1-4-9-7-5-6-8-10(9)11-12(13(15)16)14(11,2)3/h1,5-8,11-12H,2-3H3,(H,15,16)
• InChI Key： XSLULALNMKBPNB-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CC=2C#C)C1(C)C)=O

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

3-(2-Ethynylphenyl)-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-(2-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228953-05-5) is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of cyclopropane derivatives, which have gained significant attention in recent years due to their potential applications in drug discovery and materials science. The molecule consists of a cyclopropane ring substituted with a carboxylic acid group at position 1 and two methyl groups at positions 2 and 3. Additionally, the cyclopropane ring is connected to a phenyl group substituted with an ethynyl group at position 2. This combination of functional groups and structural motifs makes the compound a versatile building block for various chemical transformations.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The strained cyclopropane ring introduces unique electronic and steric properties, which can enhance the binding affinity of the compound to target proteins. For instance, researchers have explored the use of 3-(2-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid as a lead compound in the development of anti-inflammatory agents. The ethynyl group attached to the phenyl ring adds further functionality, enabling the molecule to participate in click chemistry reactions, which are widely used in drug design for modular synthesis.

The synthesis of 3-(2-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. One common approach involves the coupling of a cyclopropane derivative with an aryl ethynyl compound under palladium-catalyzed conditions. This method not only ensures high yields but also allows for precise control over the regiochemistry of the product. The carboxylic acid group can be further functionalized through esterification or amidation reactions, enabling the preparation of derivatives with enhanced pharmacokinetic properties.

In terms of applications, 3-(2-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid has shown promise in several areas. For example, its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the formation of enantioselective products. Additionally, the compound has been investigated as a potential precursor for advanced materials such as polymerizable monomers and liquid crystals. Its unique combination of rigidity and flexibility makes it an ideal candidate for these applications.

From an environmental perspective, the synthesis and use of 3-(2-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid are considered sustainable due to its compatibility with green chemistry principles. The use of catalytic systems minimizes waste generation, while the recyclability of byproducts contributes to a circular economy. Furthermore, ongoing research is focused on optimizing reaction conditions to reduce energy consumption and improve atom economy.

In conclusion, 3-(2-ethynylphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2228953-05-5) is a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing modern chemistry.